Cas no 156465-31-5 (N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine)

N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine is a specialized organic compound featuring a pyridine moiety linked to a propan-2-ylidenehydroxylamine group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The pyridine ring enhances stability and facilitates coordination in metal-catalyzed reactions, while the hydroxylamine group offers versatile functionalization potential. Its well-defined molecular architecture allows for precise modifications, enabling applications in ligand design and heterocyclic synthesis. The compound’s balanced polarity ensures good solubility in common organic solvents, streamlining its use in laboratory-scale and industrial processes. Careful handling is advised due to its potential sensitivity.
N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine structure
156465-31-5 structure
Product Name:N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine
CAS No:156465-31-5
MF:C8H10N2O
MW:150.177801609039
MDL:MFCD18834299
CID:107482
PubChem ID:87554375
Update Time:2025-05-28

N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(4-pyridinyl)-, oxime
    • 2-Propanone,1-(4-pyridinyl)-,oxime(9CI)
    • 1-(Pyridin-4-yl)propan-2-one oxime
    • CID 124297925
    • N-[1-(pyridin-4-yl)propan-2-ylidene]hydroxylamine
    • 2-Propanone, 1-(4-pyridinyl)-, oxime
    • N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine
    • MDL: MFCD18834299
    • Inchi: 1S/C8H10N2O/c1-7(10-11)6-8-2-4-9-5-3-8/h2-5,11H,6H2,1H3
    • InChI Key: GBPBAJJYRYMVAA-UHFFFAOYSA-N
    • SMILES: ON=C(C)CC1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Topological Polar Surface Area: 45.5

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 324.5±25.0 °C(Predicted)
  • pka: 11.88±0.10(Predicted)

N-1-(pyridin-4-yl)propan-2-ylidenehydroxylamine Security Information

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